Abstract(E)-2-(4-methylbenzylidene)-N-phenylhydrazine-1-carbothioamide was synthesized by reacting chalcone with phenylthiosemicarbazide in ethanolic sodium hydroxide. The resulting compound, C15H15N3S, was characterized using various spectroscopic techniques, including single-crystal X-ray diffraction, IR, 1H NMR, and 13C NMR spectroscopy. The molecule has an E configuration around the central C=N double bond and crystallizes in the triclinic system, with space group \(P\bar{1}\). The asymmetric unit contains two independent molecules of phenylthiosemicarbazide and phenylhydrazine, both of which are non-planar. The crystal structure is stabilized by C–H⋯S and N–H⋯S hydrogen bonds, which connect the molecules to form a three-dimensional network. The availability of efficient donors and acceptors for hydrogen bonding results in a well-connected three-dimensional structure. Furthermore, Hirshfeld surface analysis was conducted to examine the potential hydrogen bonding and the location of atoms in the compound. This analysis revealed the numerical ratio of hydrogen bonding and the atoms with potential to form these Furthermore, Hirshfeld surface analysis was conducted to examine the potential hydrogen bonding and the location of atoms in the compound. This analysis revealed the numerical ratio of hydrogen bonding and the atoms with potential to form these contacts.

AbstractThiosemicarbazones, which are multidentate ligands, are considered as one of the most important classes of organic compounds due to their broad spectrum of pharmacological effects and their ability to coordinate easily with metal ions. Four thiosemicarbazones, furan-2-carbaldehyde-N-methyl thiosemicarbazone (Hfmtsc), thiophene-2-acetaldehyde thiosemicarbazone (Hattsc), thiophene-2-acetaldehyde-N-methyl thiosemicarbazone (Hatmtsc) and thiophene-2-acetaldehyde-N-ethyl thiosemicarbazone (Hatetsc) were successfully prepared via condensation reaction using substituted aldehyde and (un)substituted thiosemicarbazides. They were characterized by melting point, elemental analysis, molar conductivity, FTIR, UV-Vis, 1H and 13C NMR spectroscopic techniques. The crystal structure of them was determined by using single crystal X-ray diffraction study. Intermolecular interactions were investigated by Hirshfeld surface analysis. Molecular structure of compounds was stabilized by N–H⋯S, C–H⋯S, N–H⋯O and C–H⋯O interactions. In each compound, the molecules are connected into \(R_{2}^{2}(8)\) dimers via pairs of N–H⋯S interactions.

AbstractIn this review, we generalize the research results obtained by Russian scientists in the last 10-15 years for porphyrins, related compounds, and their metal complexes with a pronounced application potential. The main attention is paid to the analysis of relationships between the spectral, catalytic, and sensor properties of tetrapyrrole compounds and the structure of peripheral substituents and axial ligands and the nature of the coordinating metal atom.

AbstractA cobalt(III) complex with pyridine-2-carbaldehyde 2,4-dichlorophenoxyacetylhydrazone (HL) is studied by elemental and thermogravimetric analyses, IR and electron spectroscopy, and single crystal XRD. It is found that regardless of the synthesis conditions cobalt(II) ions transform into cobalt(III), and two HL ligands are deprotonated in the complex and perform the tridentate chelating function. Dichloro substituted benzene rings are linked by intermolecular π–π interactions joining the monomeric complexes into a zigzag supramolecular chain.

AbstractFour new complexes of copper(II) and zinc(II), [Cu2L4] (1), [Cu2L2(N(CN)2)2]n (2), [Zn(HL)2I2] (3) and [Zn(HL)2(NCS)2] (4), where L is 5-bromo-2-((cyclopropylimino)methyl)phenolate, HL is the zwitterionic form of 5-bromo-2-((cyclopropylimino)methyl)phenol, were synthesized and characterized by elemental analysis and IR and UV-Vis spectroscopy. Structures of the complexes were further confirmed by single crystal X-ray structure determination. Complex 1 is a phenolate bridged dinuclear copper(II) compound, with the Cu atom in square pyramidal coordination. Complex 2 is a phenolate and dicyanamide bridged polynuclear copper(II) compound, with the Cu atom in square pyramidal coordination. Complexes 3 and 4 are mononuclear zinc(II) compounds, with the Zn atoms in tetrahedral coordination. The compounds were assayed for their antimicrobial activities. Complexes 1 and 2 have the most activities on B. subtilis, with MIC values of 1.2 μg/mL.

AbstractNovel heteroleptic lanthanum, praseodymium, and neodymium metal-organic coordination polymers (MOCPs) containing two types of anionic organic ligands as organic units are prepared by a two-step solvothermal synthesis in N,N-dimethylformamide. Framework derivatives with the [Ln2(CA)(fdc)2·4DMF]· ·2DMF composition are prepared (Ln = La, Pr, Nd; CA is a dianion of the chloranilic acid; fdc is a dianion of the 2,5-furandicarboxylic acid; DMF is N,N-dimethylformamide). The structure of the compounds is studied by XRD (CCDC CIF file No. 2251285 (I), 2251286 (II), 2251287 (III)).

AbstractBarium–copper(II) and barium–iron(III) coordination polymers with malonic acid dianions [BaCuII(Mal)2(H2O)4]n (1) (CCDC No. 2239603) and \({{\{[\text{B}{{\text{a}}_{\text{2}}}\text{Fe}_{2}^{\text{III}}{{(\text{OH})}_{\text{2}}}{{(\text{Mal})}_{\text{4}}}{{({{\text{H}}_{\text{2}}}\text{O})}_{\text{6}}}]\cdot \text{4}{{\text{H}}_{\text{2}}}\text{O}\}}_{n}}\) (2) (CCDC No. 2239902) are prepared for the first time. The complexes are built by bischelate fragments of 3d metals {M(Mal)2}x– (x = 2 for 1, x = 1 for 2) forming layers (1) or fragments coupled by OH bridges (2) in the crystal. The barium atoms coordinate O atoms of chelate-bridging malonate anions and bridging water molecules that are additionally H-bonded to the {M(Mal)2}x– fragments in 1 and 2, thus forming complex Ba–O–H…{M(Mal)2} bridges suitable for the formation of 3D and 2D polymers, respectively. The new compounds are characterized by single-crystal XRD, IR spectroscopy, CHN analysis, and powder XRD methods.

Abstract2-((E)-((2-(((E)-2-hydroxy-3-methylbenzylidene)amino)benzyl)imino)methyl)-6-methylphenol, C23H22N2O2, was synthesized by the reaction between 2-hydroxy-3-methylbenzaldehyde, and 2-(aminomethyl)aniline in aqueous ethanol. X-ray diffraction analysis technique was used to reveal the structure. The crystal structure is monoclinic, space group P21/c with parameters a = 4.6035(11) Å, b = 18.895(3) Å, c = 21.748(6) Å, β = 100.23(4)°, V = 1794(16) Å3, Z = 4. It was determined by the Hirshfeld surface study that intermolecular hydrogen bonds stabilized the complex structure. Structure verified by Fourier transform infrared spectra technique.

AbstractA novel mononuclear manganese(II) complex with 5-methyltetrazole and 4,7-dimethyl-1,10-phenanthroline is synthesized and characterized by physico-chemical methods (elemental and powder XRD analyses, IR spectroscopy). It is shown by the single-crystal XRD analysis that the coordination environment of the manganese(II) atom is a distorted octahedron. The stability of the complex in an aqueous solution and in phosphate-buffered saline is studied by optical spectroscopy. The cytotoxic activity of the obtained compound is studied on human laryngeal carcinoma cells (Hep-2) and non-cancerous human fibroblasts (MRC-5). The complex exhibits pronounced cytotoxic properties in the studied concentration range: IC50 is 11.1±0.4 µM on the Hep-2 cancer cell line and 0.63±0.05 µM on the MRC-5 line.

AbstractA comparative crystal chemical analysis of о-[Pd(NH3)4]3Мо7O24·6H2O (а = 17.3472(3) Å, b = 28.9064(4) Å, с = 30.2463(4) Å, space group Ibca, V = 15166.9 Å3, Z = 16) and m-[Pd(NH3)4]3Мо7O24·3H2O (а = 10.6617(2) Å, b = 20.5248(5) Å, с = 16.4676(3) Å, β = 103.0792(10)°, space group P21/n, V = 3510.11(13) Å3, Z = 4) is performed. Thermal decomposition products of o-[Pd(NH3)4]3Мо7O24·6H2O are studied. In the Н2 atmosphere at 900 °C, a mixture of mixed-metal solid solutions based on the Мо bcc lattice and the Pd fcc lattice is formed while in the 90% Не/10% Н2 atmosphere at 910 °C, a mixture of the solid solution based on the Мо bcc lattice and Pd2Mo3N is formed.